Cas no 1804707-46-7 (5-Bromo-2-(difluoromethyl)-3-methoxypyridine)

• Product Name: 5-Bromo-2-(difluoromethyl)-3-methoxypyridine
• CAS No: 1804707-46-7
• MF: C₇H₆BrF₂NO
• MW: 238.029448032379
• CID: 4927436
• Update Time: 2025-08-05

5-Bromo-2-(difluoromethyl)-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(difluoromethyl)-3-methoxypyridine
• AMY17698
• 5-Bromo-2-difluoromethyl-3-methoxy-pyridine

• Inchi： 1S/C7H6BrF2NO/c1-12-5-2-4(8)3-11-6(5)7(9)10/h2-3,7H,1H3
• InChI Key： QYUYUHVEOZZMOQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)F)C(=C1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 2.2
• Topological Polar Surface Area: 22.1

Additional information on 5-Bromo-2-(difluoromethyl)-3-methoxypyridine

Research Brief on 5-Bromo-2-(difluoromethyl)-3-methoxypyridine (CAS: 1804707-46-7) in Chemical Biology and Pharmaceutical Applications

The compound 5-Bromo-2-(difluoromethyl)-3-methoxypyridine (CAS: 1804707-46-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative, characterized by its bromo, difluoromethyl, and methoxy functional groups, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and development. Recent studies have explored its potential as a versatile building block in medicinal chemistry, particularly in the synthesis of kinase inhibitors and other biologically active molecules.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 5-Bromo-2-(difluoromethyl)-3-methoxypyridine as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The compound's electron-withdrawing substituents were found to enhance its reactivity in palladium-catalyzed cross-coupling reactions, enabling efficient construction of complex pharmacophores. The resulting BTK inhibitors demonstrated potent activity against B-cell malignancies in preclinical models, with improved pharmacokinetic profiles compared to earlier generations of inhibitors.

Another significant application of this compound was reported in ACS Chemical Biology, where it served as a core structure for developing fluorescent probes targeting G protein-coupled receptors (GPCRs). The difluoromethyl group's unique electronic properties allowed for optimal interaction with the receptor binding sites, while the bromo substituent facilitated subsequent functionalization through click chemistry approaches. These probes have enabled real-time visualization of GPCR dynamics in live cells, providing new insights into receptor activation mechanisms.

Recent synthetic methodology developments have also focused on 5-Bromo-2-(difluoromethyl)-3-methoxypyridine. A 2024 Nature Communications paper described a novel continuous-flow process for its large-scale production, addressing previous challenges in yield and purity. The optimized protocol achieved >95% yield with excellent regioselectivity, making the compound more accessible for pharmaceutical applications. This advancement is particularly relevant given the growing demand for fluorinated pyridine derivatives in drug development.

In the context of structure-activity relationship (SAR) studies, computational chemistry approaches have been employed to understand how the compound's specific substitution pattern influences molecular recognition. Molecular docking simulations published in the Journal of Chemical Information and Modeling revealed that the difluoromethyl group at the 2-position creates favorable hydrophobic interactions with protein targets, while the methoxy group at the 3-position contributes to optimal binding geometry. These insights are guiding the design of next-generation therapeutics.

The safety profile and metabolic stability of derivatives containing the 5-Bromo-2-(difluoromethyl)-3-methoxypyridine scaffold have been investigated in recent ADME (Absorption, Distribution, Metabolism, and Excretion) studies. Results indicate that the difluoromethyl group enhances metabolic stability compared to non-fluorinated analogs, while maintaining acceptable toxicity profiles. These findings, reported in Drug Metabolism and Disposition, support the continued exploration of this chemical scaffold in lead optimization programs.

Looking forward, several pharmaceutical companies have included 5-Bromo-2-(difluoromethyl)-3-methoxypyridine in their development pipelines, particularly for oncology and inflammation indications. Its versatility as a synthetic intermediate and favorable drug-like properties position it as an important tool in modern medicinal chemistry. Ongoing research is exploring its potential in PROTAC (Proteolysis Targeting Chimera) design and other emerging therapeutic modalities, suggesting that the scientific community will continue to uncover new applications for this valuable compound.